Spiro(benzofuran-2(3H),1'-cyclopropan)-3-one, 7-acetyl-

• CAS RN: 77527-18-5
• Molecular Formula: C12H10O3
• Molecular Weight: 202.21 g/mol
• IUPAC Name: 7-acetylspiro[1-benzofuran-2,1'-cyclopropane]-3-one
• InChI: InChI=1S/C12H10O3/c1-7(13)8-3-2-4-9-10(8)15-12(5-6-12)11(9)14/h2-4H,5-6H2,1H3
• InChI Key: TVAWDXKGAUYNRP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC2=C1OC3(C2=O)CC3

Description

Spiro(benzofuran-2(3H),1'-cyclopropan)-3-one, 7-acetyl- is a useful research compound. Its molecular formula is C12H10O3 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of α-[(6-acetyl-2-methoxycarbonylphenyl)oxy]-γ-butyrolactone (3.5 g), 1,8-diazabicyclo[5,4,0]-7-undecene (0.14 g) and sodium chloride (1.1 g) in N,N-dimethylformamide (66.5 ml) was stirred at 150°-160° C. for 5 hours. The solvent was distilled off under reduced pressure and the residue was subjected to chromatography on silica gel. The fraction eluted with dichloromethane was recrystallized from CHCl3 -hexane to give 7-acetylspiro[benzo[b]furan-2(3H), 1'-cyclopropane]-3-one (0.22 g) as colorless needles melting at 114°-115° C.